Cas no 71590-09-5 (Methyl 3-(chlorocarbonyl)-5-methoxybenzoate)

• Product Name: Methyl 3-(chlorocarbonyl)-5-methoxybenzoate
• CAS No: 71590-09-5
• MF: C₁₀H₉ClO₄
• MW: 228.629062414169
• CID: 2147235
• PubChem ID: 21942569
• Update Time: 2024-03-01

Methyl 3-(chlorocarbonyl)-5-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(chlorocarbonyl)-5-methoxybenzoate
• Methyl 3-(chlorocarbonyl)-5-methoxybenzoate

• Inchi： 1S/C10H9ClO4/c1-14-8-4-6(9(11)12)3-7(5-8)10(13)15-2/h3-5H,1-2H3
• InChI Key： JGGMEAYIZCRMDD-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(C=C(C(=O)OC)C=1)OC)=O

Computed Properties

• Exact Mass: 228.0189365g/mol
• Monoisotopic Mass: 228.0189365g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6
• XLogP3: 2.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives